1-(pyrazine-2-carbonyl)-N-(4-(trifluoromethoxy)benzyl)azetidine-3-carboxamide

• IUPAC Name: 1-(pyrazine-2-carbonyl)-N-[[4-(trifluoromethoxy)phenyl]methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C17H15F3N4O3/c18-17(19,20)27-13-3-1-11(2-4-13)7-23-15(25)12-9-24(10-12)16(26)14-8-21-5-6-22-14/h1-6,8,12H,7,9-10H2,(H,23,25)
• InChI Key: UVRLNPPEVUPWCA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NCC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C17H15F3N4O3
• Molecular Weight: 380.32 g/mol

Description

1-(pyrazine-2-carbonyl)-N-(4-(trifluoromethoxy)benzyl)azetidine-3-carboxamide, also known as PTB, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. PTB belongs to the class of azetidine-3-carboxamide compounds and has been shown to have promising results in various studies.

Scientific Research Applications

Antiviral and Antimicrobial Applications

Research on benzamide-based 5-aminopyrazoles and their fused heterocycles has shown remarkable antiavian influenza virus activity. These compounds were synthesized through a series of reactions starting from benzoyl isothiocyanate, showing significant in vitro antiviral activities against the H5N1 subtype of influenza A virus, hinting at the potential of pyrazine derivatives in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Cytotoxicity and Anticancer Research

The synthesis and evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been investigated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This study highlights the relevance of pyrazine derivatives in developing potential anticancer agents (Hassan, Hafez, & Osman, 2014).

Material Science Applications

Pyrazinecarboxamide and its co-crystals with various carboxylic acids have been studied for their crystallographic properties. Such research underscores the utility of pyrazine derivatives in material science, particularly in the design of new pharmaceutical co-crystals with improved physicochemical properties (Adalder, Sankolli, & Dastidar, 2012).

Enzyme Inhibition for Therapeutic Applications

Studies on novel pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines have shown acetylcholinesterase and butyl cholinesterase inhibitor activity. This research area is particularly relevant for therapeutic interventions in diseases characterized by cholinesterase imbalance, such as Alzheimer's disease (Elumalai et al., 2014).